BE“GHE Foundational & Exploratory

Check Availability & Pricing

physical and chemical properties of 2,5-
Dibutylbenzene-1,4-diol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,5-Dibutylbenzene-1,4-diol

Cat. No.: B15495539

An In-depth Technical Guide to 2,5-
Dibutylbenzene-1,4-diol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, and biological activity of 2,5-Dibutylbenzene-1,4-diol, with a focus on
the well-documented isomer, 2,5-di-tert-butylhydroquinone. This document is intended to serve
as a valuable resource for researchers, scientists, and professionals involved in drug
development and related fields.

Chemical Identity and Physical Properties

2,5-Di-tert-butylhydroquinone, also known as 2,5-di-tert-butylbenzene-1,4-diol, is a synthetic
organic compound that belongs to the class of hydroquinones. It is widely recognized for its
antioxidant properties.

Table 1: Physical and Chemical Properties of 2,5-Di-tert-butylhydroquinone
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Property Value Source
CAS Number 88-58-4
Molecular Formula C14H2202
Molecular Weight 222.32 g/mol
Light beige to pink-beige
Appearance .
crystalline powder
Melting Point 212-218 °C
Boiling Point 313 °C at 760 mmHg
Soluble in acetone, ethanol,
ethyl acetate, and methanol.
Insoluble in water. The
Solubility solubility in acetone increases

more rapidly with increasing

temperature compared to other

solvents.

Spectral Data

The structural identification of 2,5-Di-tert-butylhydroquinone is supported by various

spectroscopic techniques.

Table 2: Spectral Data for 2,5-Di-tert-butylhydroquinone
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Spectrum Type Key Features Source

5 8.36 (s, 2H, OH), 6.60 (s, 2H,

1H NMR (DMSO-ds
( ) Ar-H), 1.29 (s, 18H, C(CHs)s3)

Data available from Eastman
13C NMR Organic Chemicals, Rochester,
New York.

The IR spectrum conforms to

the structure. Key bands are

Infrared (IR) expected for O-H and C-H
stretching, and aromatic C=C
bending.

Mass Spectrometry Data available.

Experimental Protocols
Synthesis of 2,5-Di-tert-butylhydroquinone

A common method for the synthesis of 2,5-di-tert-butylhydroquinone involves the Friedel-Crafts
alkylation of hydroquinone with tert-butanol in the presence of an acid catalyst.

Protocol:

In a reaction vessel, combine 14.25% hydroquinone and 50% toluene and heat the mixture
to 70-100°C.

e Slowly add a mixture of 10.72% tertiary butanol and 25% phosphoric acid to the reaction
mixture over a period of 10 to 20 hours while maintaining the temperature at 85-105°C.

 After the addition is complete, allow the reaction to proceed for an additional period.
e Separate the lower phosphoric acid layer.

o Transfer the upper toluene layer to a crystallizer and cool to 30-40°C to precipitate the crude
2,5-di-tert-butylhydroquinone.
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e Collect the crude product by filtration.

Purification by Recrystallization

The crude product can be purified by recrystallization to obtain a product with a purity of over
99%.

Protocol:

Dissolve the crude 2,5-di-tert-butylhydroquinone in a suitable solvent, such as an acetone
and water mixture, by heating to 75-95°C.

Filter the hot solution to remove any insoluble impurities.

Allow the filtrate to cool slowly to 15-25°C to induce crystallization.

Collect the purified crystals by filtration and wash them with a small amount of cold solvent.

Dry the crystals under vacuum at up to 80°C.

Biological Activity and Signaling Pathways

2,5-Di-tert-butylhydroquinone exhibits significant biological activity, primarily as an antioxidant.
Its mechanism of action involves the modulation of key signaling pathways, including the Nrf2
and Akt pathways.

Nrf2-Mediated Antioxidant Response

Tert-butylhydroquinone (tBHQ), a closely related compound and metabolite, is a known
activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway. This
pathway is a critical cellular defense mechanism against oxidative stress.
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 To cite this document: BenchChem. [physical and chemical properties of 2,5-
Dibutylbenzene-1,4-diol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15495539#physical-and-chemical-properties-of-2-5-
dibutylbenzene-1-4-diol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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